Cas no 782475-37-0 (Br-PEG3-C2-Boc)

Br-PEG3-C2-Boc is a heterobifunctional polyethylene glycol (PEG) derivative featuring a bromo (Br) terminus, a triethylene glycol (PEG3) spacer, and a Boc-protected amine group. This compound is widely used in bioconjugation and linker chemistry due to its dual reactivity: the bromo group enables nucleophilic substitution reactions, while the Boc-protected amine can be deprotected for further functionalization. The PEG spacer enhances solubility and reduces steric hindrance, facilitating efficient coupling in aqueous or organic media. Its stability and well-defined structure make it suitable for applications in peptide synthesis, drug delivery, and materials science. The Boc group ensures selective amine protection, enabling controlled stepwise synthesis in complex molecular architectures.
Br-PEG3-C2-Boc structure
Br-PEG3-C2-Boc structure
Product Name:Br-PEG3-C2-Boc
CAS No:782475-37-0
MF:C13H25BrO5
MW:341.238604307175
MDL:MFCD22574821
CID:2117300
PubChem ID:59615995
Update Time:2025-06-09

Br-PEG3-C2-Boc Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(2-(2-(2-bromoethoxy)ethoxy)ethoxy)propanoate
    • Bromo-PEG3-t-butyl ester
    • Br-PEG3-C2-Boc
    • Br-PEG3-CH2CH2COOtBu
    • BIPG1349
    • BP-20683
    • SY273132
    • Bromo-PEG3-t-butylester
    • SCHEMBL2490466
    • 782475-37-0
    • tert-butyl 3-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]propanoate
    • Br-PEG3-COOtBu
    • EN300-7424349
    • BS-44812
    • Bromo-PEG3-tert-butyl Ester
    • CS-0108229
    • HY-130483
    • TERT-BUTYL 3-{2-[2-(2-BROMOETHOXY)ETHOXY]ETHOXY}PROPANOATE
    • MFCD22574821
    • AKOS040741448
    • C90648
    • DA-41365
    • MDL: MFCD22574821
    • Inchi: 1S/C13H25BrO5/c1-13(2,3)19-12(15)4-6-16-8-10-18-11-9-17-7-5-14/h4-11H2,1-3H3
    • InChI Key: ISAHSVMMFPHXFG-UHFFFAOYSA-N
    • SMILES: BrCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 340.08854 g/mol
  • Monoisotopic Mass: 340.08854 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • Molecular Weight: 341.24
  • XLogP3: 1.4

Br-PEG3-C2-Boc Pricemore >>

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